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Compound of Interest

Compound Name: 4-Morpholinobenzohydrazide

Cat. No.: B1390736

Introduction: The Significance of 4-
Morpholinobenzohydrazide

4-Morpholinobenzohydrazide is a multifaceted organic molecule characterized by a
benzohydrazide core substituted with a morpholine ring at the para position of the phenyl
group. This compound, and the broader class of hydrazides, are of significant interest to the
pharmaceutical and materials science communities. Hydrazides are recognized as versatile
intermediates in the synthesis of a wide array of heterocyclic compounds and are known for a
broad spectrum of biological activities, including antimicrobial, anticonvulsant, anti-
inflammatory, and anticancer properties.[1] The morpholine moiety is also a well-established
pharmacophore, known to enhance the antimicrobial and antimycobacterial activity of parent

compounds.[2]

Given its potential applications, the unambiguous confirmation of the molecular structure of 4-
Morpholinobenzohydrazide is a critical prerequisite for any research and development
endeavor. This guide provides a comprehensive, in-depth overview of the analytical
methodologies and data interpretation required to elucidate and confirm the structure of this
compound, grounded in the principles of scientific integrity and field-proven expertise.

The Strategic Approach to Structure Elucidation

The elucidation of a molecular structure is a systematic process of gathering and interpreting
evidence from multiple analytical techniques. Each technique provides a unique piece of the
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structural puzzle. For 4-Morpholinobenzohydrazide, a combination of spectroscopic and
spectrometric methods is essential. The logical workflow for this process is outlined below.

Spectroscopic & Spectrometric Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1390736#4-morpholinobenzohydrazide-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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